Cas no 1396854-72-0 (N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396854-72-0
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 6209179
• PubChem ID: 71793894
• Update Time: 2025-07-01

N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• N-(2-methoxyethyl)-1-phenyl-5-pyridin-2-yl-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• VU0540983-1
• 1396854-72-0
• N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• F6247-0685
• AKOS024544352

• Inchi： 1S/C22H21N5O2S/c1-29-14-13-26(16-18-10-7-15-30-18)22(28)20-21(19-11-5-6-12-23-19)27(25-24-20)17-8-3-2-4-9-17/h2-12,15H,13-14,16H2,1H3
• InChI Key： KFQXXDMLVNOFQY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(C1=C(C2C=CC=CN=2)N(C2C=CC=CC=2)N=N1)=O)CCOC

Computed Properties

• Exact Mass: 419.14159610g/mol
• Monoisotopic Mass: 419.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396854-72-0)

N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1396854-72-0, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate arrangement of functional groups within its molecular structure, including N-(2-methoxyethyl), 1-phenyl, 5-(pyridin-2-yl), and N-(thiophen-2-yl)methyl, contributes to its multifaceted reactivity and biological activity.

The 1H-1,2,3-triazole core of this molecule is particularly noteworthy, as triazoles are well-documented for their role in various pharmacological applications. Triazoles exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridin-2-yl and thiophen-2-yl substituents further enhances the compound's potential by introducing additional layers of interaction with biological targets. These groups are known to influence the compound's solubility, bioavailability, and binding affinity to enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The combination of phenyl, pyridine, and thiophene rings in N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide makes it an attractive candidate for further investigation. These structural elements are frequently found in bioactive molecules due to their ability to form stable interactions with biological macromolecules. For instance, the phenyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the pyridine and thiophene moieties can participate in hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The N-(2-methoxyethyl) group introduces a hydrophilic character to the molecule, which can improve solubility and pharmacokinetic properties. This is particularly important for oral administration, where poor solubility often limits the efficacy of drug candidates. Additionally, the 1H-1,2,3-triazole core has been extensively studied for its ability to modulate various biological pathways. For example, triazoles have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating the binding affinity of N-(2-methoxyethyl)-1-phenyl-5-(pyridin-2-yl)-N-(thiophen-2-y l)methyl -1H -1 , 2 , 3 -triazole -4-carboxamide to target proteins. These studies have suggested that this compound may interact with enzymes involved in cancer progression and inflammation. Furthermore, virtual screening techniques have identified potential analogs with enhanced activity and reduced toxicity.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic chemistry have made it possible to streamline these processes using catalytic methods or transition metal complexes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. These advances not only reduce the cost of production but also minimize waste generation.

In conclusion, N-(2-methoxyethyl)-1 phenyl -5 ( pyridin - 2 - yl ) - N ( thiophen - 2 - yl ) methyl - 1 H - 1 , 2 , 3 triazole -4-carboxamide ( CAS No . 1396854 -72 -0 ) is a promising candidate for further exploration in pharmaceutical research . Its unique structural features and predicted biological activities make it an attractive molecule for drug discovery efforts . As our understanding of molecular interactions continues to grow , compounds like this one hold great potential for addressing unmet medical needs . Further experimental validation will be essential to fully elucidate their therapeutic potential .